Cas no 2751620-81-0 (3-(1,1-Difluoroethyl)bicyclo[1.1.1]pentan-1-ol)

• Product name: 3-(1,1-Difluoroethyl)bicyclo[1.1.1]pentan-1-ol
• CAS No: 2751620-81-0
• MF: C₇H₁₀F₂O
• MW: 148.150509357452
• CID: 6278373
• PubChem ID: 165652989

3-(1,1-Difluoroethyl)bicyclo[1.1.1]pentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1,1-difluoroethyl)bicyclo[1.1.1]pentan-1-ol
• EN300-37332419
• 2751620-81-0
• EN300-37299479
• 3-(1,1-Difluoroethyl)bicyclo[1.1.1]pentan-1-ol

• Inchi： 1S/C7H10F2O/c1-5(8,9)6-2-7(10,3-6)4-6/h10H,2-4H2,1H3
• InChI Key： QKWGCNKNFUGGHB-UHFFFAOYSA-N
• SMILES： FC(C)(C12CC(C1)(C2)O)F

Computed Properties

• Exact Mass: 148.06997126g/mol
• Monoisotopic Mass: 148.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų
• XLogP3: 1.2

Additional information on 3-(1,1-Difluoroethyl)bicyclo[1.1.1]pentan-1-ol

Exploring the Unique Properties and Applications of 3-(1,1-Difluoroethyl)bicyclo[1.1.1]pentan-1-ol (CAS No. 2751620-81-0)

The compound 3-(1,1-Difluoroethyl)bicyclo[1.1.1]pentan-1-ol (CAS No. 2751620-81-0) has garnered significant attention in recent years due to its distinctive structural features and potential applications in pharmaceutical and material science. This bicyclic alcohol, characterized by its difluoroethyl substitution, offers unique chemical properties that make it a valuable building block in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in drug discovery, agrochemicals, and advanced materials, aligning with the growing demand for fluorinated compounds in modern science.

One of the key reasons behind the rising interest in 3-(1,1-Difluoroethyl)bicyclo[1.1.1]pentan-1-ol is its role in the development of bioactive molecules. The incorporation of fluorine atoms into organic compounds often enhances their metabolic stability, lipophilicity, and binding affinity, making them attractive candidates for pharmaceutical applications. This compound's bicyclo[1.1.1]pentane scaffold is particularly noteworthy, as it serves as a rigid, three-dimensional spacer that can improve drug-like properties. Recent studies have highlighted its potential in targeting GPCRs (G-protein-coupled receptors) and enzyme inhibitors, which are hot topics in drug development.

In addition to its pharmaceutical relevance, CAS No. 2751620-81-0 has found applications in the field of advanced materials. The difluoroethyl group contributes to the compound's thermal and chemical stability, making it suitable for use in high-performance polymers and coatings. Industries are increasingly seeking sustainable fluorinated materials to meet environmental regulations, and this compound's unique structure positions it as a promising candidate. Furthermore, its potential use in liquid crystals and electronic materials has sparked interest among researchers working on next-generation displays and optoelectronic devices.

The synthesis of 3-(1,1-Difluoroethyl)bicyclo[1.1.1]pentan-1-ol involves innovative methodologies that align with the principles of green chemistry. Recent advancements in catalysis and flow chemistry have enabled more efficient and scalable production processes, addressing the growing demand for this compound. Researchers are also exploring its derivatives, such as 3-(1,1-Difluoroethyl)bicyclo[1.1.1]pentane-1-carboxylic acid, to expand its applicability. These developments are particularly relevant in the context of AI-driven drug discovery, where computational tools are used to predict the properties and interactions of novel fluorinated compounds.

From an environmental perspective, the use of fluorinated compounds like CAS No. 2751620-81-0 raises questions about their biodegradability and ecological impact. However, ongoing research aims to design fluorinated molecules with reduced environmental persistence while retaining their beneficial properties. This aligns with the broader trend of sustainable chemistry, which emphasizes the development of eco-friendly alternatives without compromising performance. As regulatory frameworks evolve, the chemical industry is actively seeking greener synthesis routes for compounds like 3-(1,1-Difluoroethyl)bicyclo[1.1.1]pentan-1-ol.

In conclusion, 3-(1,1-Difluoroethyl)bicyclo[1.1.1]pentan-1-ol (CAS No. 2751620-81-0) represents a fascinating intersection of chemistry, pharmacology, and materials science. Its unique structural attributes, combined with its versatility in applications ranging from drug discovery to advanced materials, make it a compound of significant interest. As research continues to uncover new possibilities, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and industry.